3-(1,3-Dioxopropan-2-yl)-2-nitrobenzoic acid
Overview
Description
Chemical Reactions Analysis
The presence of the nitro group and the carboxylic acid group in this compound suggests that it could participate in various chemical reactions. The nitro group could potentially be reduced to an amino group, and the carboxylic acid could undergo reactions typical for carboxylic acids, such as esterification .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Given the presence of polar functional groups in this compound, it is likely to have some degree of solubility in polar solvents .Scientific Research Applications
Plasticizer for Cellulose Triacetate Films
The compound is used as a plasticizer in the production of cellulose triacetate (CTA) films . The addition of the compound significantly reduces the crystallinity of the CTA film, making it more ductile . This results in films with smooth surfaces and high transparency .
Flame Retardant for Cellulose Triacetate Films
In addition to acting as a plasticizer, the compound also serves as a flame retardant . The films are self-extinguishing with a final residue of about 97 wt%, allowing CTA films to be used for thermal insulation and fire protection, as well as packaging applications .
Enhancing the Elongation of Cellulose Acetate Propionate Films
The compound has been used to improve the elongation at break of cellulose acetate propionate films . The tensile strength and the tensile modulus have decreased, but the elongation at break can increase to 65% .
Pervaporative Dehydration of 2-Propanol
The compound has been used in the preparation of cellulose acetate propionate (CAP)-based membranes for pervaporative dehydration of 2-propanol . The introduction of the compound into a membrane matrix improves the separation properties of CAP-based membranes .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various biological targets, such as enzymes and receptors, which play crucial roles in cellular processes .
Mode of Action
It is likely that the compound interacts with its targets, leading to changes in their function. This can result in alterations in cellular processes, potentially leading to various biological effects .
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways, leading to a range of downstream effects .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, such as antimicrobial, anti-inflammatory, and antiviral activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-(1,3-Dioxopropan-2-yl)-2-nitrobenzoic acid . These factors can include temperature, pH, and the presence of other substances, among others .
properties
IUPAC Name |
3-(1,3-dioxopropan-2-yl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO6/c12-4-6(5-13)7-2-1-3-8(10(14)15)9(7)11(16)17/h1-6H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHFZKCYOFGVOLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(=O)O)[N+](=O)[O-])C(C=O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-Dioxopropan-2-yl)-2-nitrobenzoic acid | |
CAS RN |
205680-83-7 |
Source
|
| Record name | 3-(1,3-dioxopropan-2-yl)-2-nitrobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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